2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-ethoxyphenyl)acetamide

• CAS RN: 847190-44-7
• Molecular Formula: C24H22N6O6S
• Molecular Weight: 522.54
• IUPAC Name: 2-[1,3-dimethyl-7-(4-nitrophenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C24H22N6O6S/c1-4-36-17-11-7-15(8-12-17)25-18(31)13-37-22-19-21(28(2)24(33)29(3)23(19)32)26-20(27-22)14-5-9-16(10-6-14)30(34)35/h5-12H,4,13H2,1-3H3,(H,25,31)
• InChI Key: DFIGGPMRIGCYHF-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=C(C=C4)[N+](=O)[O-]
• solubility: not available

Description

2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H22N6O6S and its molecular weight is 522.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Heterocyclic Compounds : A study outlined the synthesis of novel compounds derived from visnaginone and khellinone, including various heterocyclic compounds like benzodifuranyl, triazines, and thiazolopyrimidines. These compounds were evaluated for their anti-inflammatory and analgesic activities, highlighting the potential therapeutic applications of pyrimidine derivatives in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Activity : Research on pyrimidine derivatives also includes their evaluation as antimicrobial agents. For instance, certain pyrimidinone and oxazinone derivatives fused with thiophene rings have shown promising antibacterial and antifungal activities, indicating the versatility of pyrimidine-based structures in developing new antimicrobial therapies (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Chemical Reactivity and Synthesis Techniques

• Investigation of Chemical Reactivity : A study on the reactivity of positions in Biginelli type compounds led to the synthesis of new dihydropyrimidine derivatives. This research highlights the synthetic versatility of pyrimidine derivatives, providing a foundation for the development of compounds with potential scientific applications (Namazi, Mirzaei, & Azamat, 2001).